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Compound of Interest

Compound Name: 1,5-Diphenylcarbazide

Cat. No.: B1670730

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Diphenylcarbazide (DPC) is a chemical compound recognized for its utility as a sensitive
and selective chromogenic reagent.[1] This technical guide provides a comprehensive overview
of its core chemical properties, structure, and key experimental applications. The information is
tailored for researchers, scientists, and professionals in drug development who may utilize this
compound in their work.

Chemical Properties

1,5-Diphenylcarbazide is a white to cream-colored crystalline powder or flakes.[2] It is stable
under normal conditions but is sensitive to light.[2] It is incompatible with strong oxidizing
agents.[2]
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Property Value Reference(s)
IUPAC Name 1,3-dianilinourea [3]

DPC, 1,5-
Synonyms Diphenylcarbohydrazide, sym- [4]

Diphenylcarbazide

CAS Number 140-22-7 [1]
Molecular Formula C13H14N4O [3]
Molecular Weight 242.28 g/mol [3]
Melting Point 170-175 °C [2]
Boiling Point 385.1°C (estimated) [2]
Density 1.31 g/cm3 [4]
pKa 9.98 + 0.43 (Predicted) [2]

Scarcely soluble in water;

. readily soluble in organic
Solubility ) [5]

solvents like acetone, hot

ethanol, and acetic acid.

Chemical Structure

The chemical structure of 1,5-Diphenylcarbazide features a central urea moiety bonded to two
phenylhydrazine groups. This structure is key to its reactivity, particularly its ability to undergo
oxidation and subsequent complexation with metal ions.

Caption: Chemical structure of 1,5-Diphenylcarbazide.

Tautomerism: Keto-Enol Forms

Like many carbonyl-containing compounds, 1,5-Diphenylcarbazide can exist in tautomeric
forms, specifically keto and enol forms. The keto form is generally more stable. The equilibrium
between these forms can be influenced by factors such as solvent polarity and pH.[6][7] The
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enol form is characterized by the presence of a hydroxyl group and a carbon-carbon double

bond.
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Caption: Keto-Enol tautomerism of 1,5-Diphenylcarbazide.

Experimental Protocols
Synthesis of 1,5-Diphenylcarbazide

A common method for the synthesis of 1,5-Diphenylcarbazide involves the reaction of
phenylhydrazine with urea.[1][8]

Materials:

e Phenylhydrazine

e Urea

e Xylene (solvent)

Procedure:

o A mixture of phenylhydrazine and urea is refluxed in xylene.[8]

e The reaction is typically carried out for an extended period, for example, 32 hours.[8]

 After reflux, the mixture is allowed to cool, often left overnight, to allow for the crystallization
of the product.[8]

e The crude product is then purified. Purification can be achieved by recrystallization from a
suitable solvent, such as ethanol.
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Reaction Mechanism: The synthesis proceeds through the nucleophilic attack of
phenylhydrazine on the carbonyl carbon of urea, followed by the elimination of ammonia.

Reactants

Process Product
Urea
Nucleophilic Attack [Elimination of Ammoniag'—b[l,5-Diphenylcarbazide]
Phenylhydrazine

Click to download full resolution via product page

Caption: Synthesis of 1,5-Diphenylcarbazide from phenylhydrazine and urea.

Spectrophotometric Determination of Chromium(VI)

1,5-Diphenylcarbazide is widely used for the colorimetric determination of hexavalent
chromium (Cr(V1)).[9] The method is based on the redox reaction between Cr(VI) and DPC in
an acidic medium. DPC is oxidized to 1,5-diphenylcarbazone, and Cr(VI) is reduced to Cr(lll).
The resulting Cr(lll) then forms a stable, intensely colored red-violet complex with the
diphenylcarbazone.[9] The absorbance of this complex is measured spectrophotometrically.

Materials:

1,5-Diphenylcarbazide (DPC) solution (e.g., 0.25% w/v in acetone)

Sulfuric acid (H2S0Oa4) or Phosphoric acid (Hz3POa4) solution for acidification

Standard Cr(VI) solution

Spectrophotometer
Procedure:

o Sample Preparation: An aliquot of the sample containing Cr(VI) is taken.
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 Acidification: The sample is acidified using sulfuric or phosphoric acid.

o Color Development: A freshly prepared solution of 1,5-Diphenylcarbazide is added to the
acidified sample. A red-violet color develops in the presence of Cr(VI).

o Absorbance Measurement: The absorbance of the solution is measured at the wavelength of
maximum absorbance (Amax), which is approximately 540 nm, using a spectrophotometer.

e Quantification: The concentration of Cr(VI) in the sample is determined by comparing its
absorbance to a calibration curve prepared using standard Cr(VI) solutions.

Reaction with Chromium(VI):

Reactants

\ Redox Reaction Intermediates
o =
Acidic Medium Cr(VI) Reduction B Cr(lln

T~

G,S-Diphenylcarbazida—it DPC Oxidation —b[l,S-Diphenylcarbazona
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Caption: Reaction pathway of 1,5-Diphenylcarbazide with Chromium(V1).

Analytical Workflow:
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Caption: Analytical workflow for Chromium(VI) determination.

Conclusion

1,5-Diphenylcarbazide remains a vital reagent in analytical chemistry, particularly for the
detection and quantification of heavy metals like chromium. Its distinct chemical properties and
reactivity, rooted in its unique structure, enable sensitive and reliable analyses. The
experimental protocols outlined in this guide provide a foundation for its practical application in
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research and industrial settings. Further investigations into its tautomeric forms and the
development of novel applications continue to be areas of active research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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